(2,2-Dimethoxyethyl)Zinc bromide

• IUPAC Name: bromozinc(1+);1,1-dimethoxyethane
• InChI: InChI=1S/C4H9O2.BrH.Zn/c1-4(5-2)6-3;;/h4H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key: XINODMXMZALSOI-UHFFFAOYSA-M
• Canonical SMILES: COC([CH2-])OC.[Zn+]Br
• Molecular Formula: C4H9BrO2Zn
• Molecular Weight: 234.4 g/mol

Description

(2,2-Dimethoxyethyl)zinc bromide, also identified as [2-(1,3-dioxolan-2-yl)ethyl]zinc bromide (CAS: 307531-83-5), is an organozinc reagent with the molecular formula C₅H₉BrO₂Zn and a molecular weight of 246.42 g/mol . This compound is typically supplied as a 0.6 M solution in tetrahydrofuran (THF), stabilized under inert conditions for use in organic synthesis. The 1,3-dioxolane moiety (equivalent to a 2,2-dimethoxyethyl group) imparts unique steric and electronic properties, making it a versatile reagent for nucleophilic alkylation and cross-coupling reactions. Its applications include the preparation of complex organic molecules, particularly in pharmaceutical and materials science research .

Preparation Methods

(2,2-Dimethoxyethyl)Zinc bromide can be synthesized through several methods. One common approach involves the reaction of zinc bromide with 2,2-dimethoxyethanol under controlled conditions. The reaction typically requires an inert atmosphere and anhydrous solvents to prevent unwanted side reactions. Industrial production methods may involve the use of zinc powder and bromine in the presence of a suitable solvent to produce the desired compound efficiently .

Chemical Reactions Analysis

(2,2-Dimethoxyethyl)Zinc bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromide ion is replaced by other nucleophiles.

Addition Reactions: The compound can add to carbonyl compounds, forming new carbon-carbon bonds.

Reduction Reactions: It can act as a reducing agent in certain reactions, facilitating the reduction of other compounds.

Common reagents used in these reactions include carbonyl compounds, halides, and other electrophiles. The major products formed depend on the specific reaction conditions and the nature of the reactants involved .

Scientific Research Applications

(2,2-Dimethoxyethyl)Zinc bromide has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules, aiding in the study of biological processes.

Industry: The compound is used in the production of fine chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of (2,2-Dimethoxyethyl)Zinc bromide involves its ability to act as a nucleophile or electrophile in various chemical reactions. It can form stable complexes with other molecules, facilitating the formation of new bonds. The molecular targets and pathways involved depend on the specific reaction and the nature of the reactants .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

Below is a comparative analysis of (2,2-dimethoxyethyl)zinc bromide and structurally related organozinc reagents:

Compound	Molecular Formula	Molecular Weight (g/mol)	Physical State	Typical Concentration/Solvent	Key Applications
(2,2-Dimethoxyethyl)zinc bromide	C₅H₉BrO₂Zn	246.42	Solution in THF	0.6 M	Alkylation, cross-coupling reactions
2-Chlorophenylzinc bromide	C₆H₄ClBrZn	236.85	Solution in acetonitrile	~75% yield in synthesis	Aryl coupling, Grignard-type reactions
2,4-Difluorobenzylzinc bromide	C₇H₅BrF₂Zn	259.38	Solution in THF	0.5 M	Fluorinated aryl synthesis
2-Ethoxy-1,1-difluorooxoethylzinc bromide	C₄H₅BrF₂O₂Zn	268.37	Solid or solution	96% purity	Difluoroacetate substitutions
(2-Naphthylmethyl)zinc bromide	C₁₁H₉BrZn	274.46	Crystalline solid	Soluble in ether/CH₂Cl₂	Polyaromatic coupling reactions
Zinc bromide (inorganic)	ZnBr₂	225.19	Solid (hygroscopic)	N/A	Electrolyte, precursor for organozincs

Solubility and Stability

• Solvent Systems: Most organozinc bromides (e.g., 2,4-difluorobenzyl, naphthylmethyl) are stabilized in THF or ether, while inorganic ZnBr₂ is hygroscopic and water-soluble .
• Air Stability : (2-Naphthylmethyl)zinc bromide is reported as air-stable in solid form , whereas alkylzinc reagents like (2,2-dimethoxyethyl)zinc bromide require inert handling.

Structural Insights from Coordination Chemistry

• Dibromido(2,9-dimethyl-1,10-phenanthroline)zinc: Features a tetrahedral Zn center with π-π stacking interactions (centroid distances: 3.594–3.652 Å), contrasting with the linear or less-defined geometries of organozinc reagents .

Key Research Findings

• Electronic Effects: The dimethoxy group in (2,2-dimethoxyethyl)zinc bromide reduces electrophilicity compared to non-substituted alkylzinc reagents, enabling controlled nucleophilic additions .
• Yield and Efficiency : Cobalt-catalyzed syntheses (e.g., 2-chlorophenylzinc bromide) achieve higher yields (~75%) than traditional methods .
• Fluorine Impact : Fluorinated derivatives (e.g., 2,4-difluorobenzylzinc bromide) enhance binding affinity in drug candidates due to fluorine’s electronegativity .